Cas no 65974-61-0 (2,4-Dimethyl-1-(2-nitrophenyl)-1H-pyrrole)

2,4-Dimethyl-1-(2-nitrophenyl)-1H-pyrrole structure
65974-61-0 structure
Product Name:2,4-Dimethyl-1-(2-nitrophenyl)-1H-pyrrole
CAS No:65974-61-0
MF:C12H12N2O2
MW:216.235882759094
CID:2795058
PubChem ID:12387994
Update Time:2025-04-21

2,4-Dimethyl-1-(2-nitrophenyl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

    • 65974-61-0
    • 2,4-Dimethyl-1-(2-nitrophenyl)-1H-pyrrole
    • DTXSID60495852
    • Inchi: 1S/C12H12N2O2/c1-9-7-10(2)13(8-9)11-5-3-4-6-12(11)14(15)16/h3-8H,1-2H3
    • InChI Key: ILLGAVLXJBEMDP-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC=CC=1N1C=C(C)C=C1C)=O

Computed Properties

  • Exact Mass: 216.089877630Da
  • Monoisotopic Mass: 216.089877630Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 50.8Ų
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